1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone

• IUPAC Name: 1-(4-bromophenyl)-2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C17H13BrN2O2S/c1-11-2-4-13(5-3-11)16-19-20-17(22-16)23-10-15(21)12-6-8-14(18)9-7-12/h2-9H,10H2,1H3
• InChI Key: UUCUQECFXDFQRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H13BrN2O2S
• Molecular Weight: 389.3 g/mol

Description

1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone, also known as BPTES, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential as a therapeutic agent for cancer.

Mechanism of Action

1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone inhibits glutaminase by binding to the active site of the enzyme, preventing it from catalyzing the conversion of glutamine to glutamate. This leads to a decrease in the production of ATP and an increase in the production of reactive oxygen species, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects
1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to decrease the levels of glutamate and increase the levels of glutamine in cancer cells, which can lead to a decrease in the production of ATP and an increase in the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has several advantages for lab experiments, including its high potency and selectivity for glutaminase. However, it also has some limitations, such as its low solubility in water and its potential for off-target effects.

Future Directions

There are several potential future directions for research on 1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone. These include the development of more potent and selective inhibitors of glutaminase, the investigation of combination therapies with other cancer drugs, and the exploration of the role of glutaminase in other diseases, such as neurodegenerative disorders.
Conclusion
In conclusion, 1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone is a small molecule inhibitor with significant potential for cancer therapy. Its selective inhibition of glutaminase has been shown to induce apoptosis in cancer cells, making it a promising candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and potential applications in other diseases.

Scientific Research Applications

1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been extensively studied for its potential use in cancer therapy. It has been shown to selectively inhibit the enzyme glutaminase, which is essential for the growth and survival of cancer cells. 1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone has been found to be effective against a variety of cancer types, including breast, lung, and prostate cancer.